phytosin A

• CAS No.: 11114-24-2
• Molecular Formula: C13H30N2
• Synonyms: phytosin A

Description

Phytosin A is a plant-derived extract rich in iron and neutral lipid compounds, primarily isolated from rice, wheat, and radish seeds . It serves as the precursor for MRN-100, an iron-based compound containing bivalent (Fe²⁺) and trivalent (Fe³⁺) ferrates at ultra-low concentrations (~2 × 10⁻¹² mol/L) . The extraction process involves dissolving phytosin in distilled water, adding ferric chloride (FeCl₃·6H₂O), and removing lipid compounds via liquid-liquid extraction . MRN-100 has demonstrated antioxidant and anti-apoptotic properties in murine splenic cells, where it attenuates hydrogen peroxide (H₂O₂)-induced oxidative stress and cell death . Despite its biological efficacy, structural characterization data (e.g., NMR, HRMS) for this compound remain sparse in published literature, highlighting a need for further validation per modern phytochemical standards .

Comparison with Similar Compounds

Comparison with Similar Compounds

Phytosin A and its derivative MRN-100 belong to a broader class of bioactive phytochemicals with metal-chelating and antioxidant properties. Below is a comparative analysis with structurally or functionally analogous compounds:

Table 1: Comparative Analysis of this compound and Similar Compounds

Compound	Source	Key Components	Biological Activities	Typical Concentration	Key Findings
This compound (MRN-100)	Rice, wheat, radish seeds	Fe²⁺/Fe³⁺ ferrates, neutral lipids	Antioxidant, anti-apoptotic	~2 × 10⁻¹² mol/L	Reduces H₂O₂-induced apoptosis in murine splenic cells
Withaferin A	Withania somnifera	Withanolides	Anti-inflammatory, antioxidant, anti-cancer	0.1–10 µM	Modulates NF-κB and Nrf2 pathways; effective in dermatological diseases
Ferrous Gluconate	Synthetic/plant-based	Fe²⁺ chelated with gluconate	Iron supplementation, mild antioxidant	50–100 mg/day	Treats iron-deficiency anemia; limited direct antioxidant activity
Epigallocatechin Gallate (EGCG)	Green tea	Polyphenols	Antioxidant, anti-inflammatory	10–100 µM	Scavenges free radicals via catechol groups; improves cellular redox status

Key Contrasts

Withaferin A targets transcriptional regulators (e.g., NF-κB) and oxidative stress sensors (Nrf2), offering broader therapeutic applications . EGCG relies on polyphenol-mediated free radical scavenging, independent of metal chelation .

Structural and Functional Specificity :

• This compound’s unique combination of iron and lipids distinguishes it from purely organic antioxidants like EGCG or synthetic iron supplements like ferrous gluconate.
• Unlike Withaferin A, which is a defined phytosteroid, this compound’s bioactive principles remain partially uncharacterized, necessitating further isolation studies .

Dosage and Efficacy :

• MRN-100’s efficacy at picomolar iron concentrations contrasts sharply with ferrous gluconate, which requires milligram doses for systemic effects .
• EGCG and Withaferin A show dose-dependent bioactivity, whereas MRN-100’s ultra-dilute formulation challenges conventional dose-response paradigms .